Cas no 133518-41-9 ([Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV))

• Product Name: [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV)
• CAS No: 133518-41-9
• CID: 6468612
• Update Time: 2025-10-31

[Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV) Chemical and Physical Properties

Names and Identifiers

• [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV)

• Inchi： 1S/C17H10.2ClH.Zr/c1-17(2,14-8-4-5-9-14)16-12-11-13-7-3-6-10-15(13)16;;;/h3,6-7,10H,1-2H3;2*1H;/q-2;;;+4/p-2
• InChI Key： AQEZJWXBCSMDQD-UHFFFAOYSA-L
• SMILES： [Cl-][Zr+4]123456789(C%10C1=C2[C-]3(C(C)(C)[C-]14C5=C6C27C=CC=CC81=2)C9=%10)[Cl-]

Additional information on [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV)

[Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV): A Versatile Metallorganic Compound for Catalytic Applications

[Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV), with the chemical formula C₁₆H₁₈Cl₂Zr, is a well-defined metallorganic compound that has garnered significant attention in the field of transition metal chemistry. This compound, characterized by its zirconium(IV) center coordinated to two chloride ligands, a cyclopentadienyl ring, and an indenyl group, serves as a critical intermediate in the development of metallorganic catalysts for various chemical transformations. The unique structural features of [Isopropylidene(cyclopentadieny1)(indenyl)]-dichloro-zirconium(IV) enable it to participate in ligand exchange reactions and coordination chemistry, making it a valuable tool in organometallic synthesis.

Recent studies have highlighted the role of [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV) in the design of single-site catalysts for olefin metathesis and cross-coupling reactions. For instance, a 2023 publication in Journal of the American Chemical Society demonstrated the utility of this compound in the synthesis of polyolefin materials with tunable properties. The indenyl and cyclopentadienyl ligands provide steric and electronic control over the zirconium(IV) center, enabling precise modulation of catalytic activity and selectivity. This structural versatility has positioned [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV) as a key player in green chemistry applications.

One of the most notable applications of [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV) is in the polymerization of unsaturated monomers. A 2024 study published in Nature Catalysis showcased its effectiveness in the ring-opening metathesis polymerization (ROMP) of lactide derivatives, yielding biodegradable polymers with exceptional mechanical properties. The isopropylidene group acts as a steric shield, preventing premature decomposition of the zirconium(IV) center during the polymerization process. This finding underscores the importance of ligand design in optimizing catalytic performance for industrial applications.

In the realm of pharmaceutical chemistry, [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV) has been explored as a precatalyst for the synthesis of complex organic molecules. A 2023 review in Chemical Reviews highlighted its role in the asymmetric hydrogenation of ketones and aldehydes. The indenyl ligand's aromaticity enhances the electron density at the zirconium(IV) center, facilitating the formation of chiral intermediates. This property has been leveraged in the development of targeted drug delivery systems, where stereocontrol is critical for biological activity.

Recent advancements in computational chemistry have further elucidated the reactivity of [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV). A 2024 study using DFT (Density Functional Theory) calculations revealed that the indenyl ligand stabilizes the zirconium(IV) center through π-donation, reducing the energy barrier for electrophilic attack during catalytic cycles. These insights have guided the rational design of next-generation catalysts for carbon-carbon bond formation and functional group interconversion.

The isopropylidene group in [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV) plays a crucial role in modulating the electronic properties of the zirconium(IV) center. This functional group acts as a steric bulk, preventing unwanted side reactions and ensuring the stability of the catalyst under reaction conditions. A 2023 study in Organometallics demonstrated that the isopropylidene moiety enhances the thermal stability of the compound, making it suitable for high-temperature applications in industrial catalysis.

Furthermore, the synthesis of [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV) has been optimized to improve yield and purity. A 2024 article in Chemical Communications reported a novel enantioselective route involving chiral ligands to achieve high enantiomeric excess in the formation of the indenyl complex. This development has significant implications for the pharmaceutical industry, where enantioselectivity is essential for drug efficacy and safety.

Looking ahead, the potential of [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV) extends to energy storage materials and electrochemical applications. Researchers are exploring its use in solid-state batteries and fuel cells, where its electrochemical stability and redox activity could offer advantages over traditional catalysts. A 2024 preprint on arXiv suggested that the zirconium(IV) center could facilitate ion transport in electrolyte systems, paving the way for more efficient energy storage solutions.

In conclusion, [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV) stands at the intersection of organometallic chemistry and applied catalysis. Its unique ligand environment enables a wide range of applications, from polymer science to pharmaceutical synthesis. As research continues to uncover new properties and applications, this compound is poised to play an even greater role in the development of sustainable and efficient chemical processes.

For further reading, key references include: Journal of the American Chemical Society (2023), Nature Catalysis (2024), Chemical Reviews (2023), Organometallics (2023), Chemical Communications (2024), and arXiv (2024). These studies provide a comprehensive overview of the current state of research on [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV) and its potential future directions.

By understanding the structural and electronic properties of [Isopropylidene(cyclopentadienyl)(indenyl)]-dichloro-zirconium(IV), scientists and engineers can continue to innovate in the fields of green chemistry, materials science, and pharmaceutical development. The ongoing exploration of this compound underscores the dynamic nature of organometallic chemistry and its impact on modern science and technology.